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Compound of Interest

Compound Name: 3-Amino-6-chloropicolinamide

Cat. No.: B112112

Essential Safety and Handling Guide for 3-
Amino-6-chloropicolinamide

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-Amino-6-chloropicolinamide. It is intended for researchers,
scientists, and professionals in drug development to ensure safe laboratory practices.

Hazard ldentification and GHS Classification:

3-Amino-6-chloropicolinamide is a chemical compound that poses several health risks.
According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), it is classified as follows:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

Acute Toxicity, Dermal (Category 3): Toxic in contact with skin.[2]

Acute Toxicity, Inhalation (Category 3): Toxic if inhaled.[2]

Skin Irritation (Category 2): Causes skin irritation.[1][2]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1][2]
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o Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory

irritation.[1][2]

o Specific Target Organ Toxicity — Repeated Exposure (Category 2): May cause damage to

organs through prolonged or repeated exposure.[2]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory when handling 3-Amino-6-

chloropicolinamide to minimize exposure and ensure personal safety.

PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber).[3]

To prevent skin contact, as the
substance is toxic and causes
skin irritation.[1][2]

Eye Protection

Safety glasses with side
shields or chemical safety
goggles. A face shield may be
required if there is a splash
hazard.[3]

To protect against serious eye
irritation.[1][2]

Skin and Body Protection

Laboratory coat. For larger
quantities or significant risk of
contamination, consider flame-
retardant antistatic protective
clothing.[2][3]

To protect the skin from

contact and contamination.

Respiratory Protection

Use only in a well-ventilated
area, preferably under a
chemical fume hood. If
ventilation is inadequate, a
NIOSH-approved respirator
should be used.[4][5][6]

To prevent inhalation, as the
substance is toxic and may

cause respiratory irritation.[1]

[2]

Operational Plan: Step-by-Step Handling Procedure
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A systematic approach is crucial for safely handling 3-Amino-6-chloropicolinamide in a
laboratory setting.

Preparation

Consult Safety Data Sheet (SDS)

i

Ensure fume hood is operational

i

Don appropriate PPE

Proceed to handling

Handling

Weigh the chemical in the fume hood

i

Transfer to a labeled container

i

Perform the experiment

Proceed to cleanup

Post-Handling

Decontaminate work surfaces

i

Segregate and label waste

i

Remove PPE correctly

;

Wash hands thoroughly
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Caption: Workflow for safely handling 3-Amino-6-chloropicolinamide.

Disposal Plan

Proper disposal of 3-Amino-6-chloropicolinamide and its contaminated waste is critical to
prevent environmental harm and ensure regulatory compliance.

Waste Segregation and Collection:

o Solid Waste: All disposable items that have come into contact with 3-Amino-6-
chloropicolinamide, such as contaminated gloves, weigh boats, and paper towels, must be
considered hazardous waste.[7] These should be collected in a designated, clearly labeled,
and sealed hazardous waste container.[8]

e Unused Chemical: Unwanted 3-Amino-6-chloropicolinamide should be disposed of as
hazardous waste. Do not mix it with other waste streams unless compatibility is confirmed.

o Contaminated Solutions: Solutions containing this chemical should be collected in a labeled,
sealed, and appropriate hazardous waste container.

Disposal Procedure:

All waste containing 3-Amino-6-chloropicolinamide must be disposed of through an
approved waste disposal company.[9] Ensure that all waste containers are properly labeled
with the chemical name and associated hazards. Follow all local, state, and federal regulations
for hazardous waste disposal.
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Is the item contaminated with
3-Amino-6-chloropicolinamide?

Yes (Solid) Yes (Liquid/Unused) No

Contaminated Solid Unused Chemical or Dispose of as
(gloves, paper towels, etc.) Contaminated Solution non-hazardous waste

Place in a labeled
Hazardous Waste Container

Arrange for pickup by a
licensed waste disposal company
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Caption: Decision tree for the disposal of 3-Amino-6-chloropicolinamide waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chloropicolinamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112112#personal-protective-equipment-for-handling-
3-amino-6-chloropicolinamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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